Cas no 2183473-29-0 (BDP 581/591 maleimide)

• Product Name: BDP 581/591 maleimide
• CAS No: 2183473-29-0
• MF: C₂₈H₂₅BF₂N₄O₃
• MW: 514.299
• CID: 4641815
• PubChem ID: 131954318
• Update Time: 2025-10-29

BDP 581/591 maleimide Chemical and Physical Properties

Names and Identifiers

• BDP 581/591 maleimide
• BP-23922
• 3-[2,2-difluoro-12-[(1E,3E)-4-phenylbuta-1,3-dienyl]-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl]-N-[2-(2,5-dioxopyrrol-1-yl)ethyl]propanamide
• DA-71347
• BDP581/591maleimide
• 2183473-29-0

• Inchi： 1S/C28H25BF2N4O3/c30-29(31)34-22(9-5-4-8-21-6-2-1-3-7-21)10-12-24(34)20-25-13-11-23(35(25)29)14-15-26(36)32-18-19-33-27(37)16-17-28(33)38/h1-13,16-17,20H,14-15,18-19H2,(H,32,36)
• InChI Key： YPTVPBNWROLSKT-UHFFFAOYSA-N
• SMILES： [F-][B+3]1(N2=C(C=CC2=CC2=CC=C(CCC(=O)NCCN3C(C=CC3=O)=O)[N-]12)C=CC=CC1C=CC=CC=1)[F-]

Computed Properties

• Exact Mass: 514.1987772g/mol
• Monoisotopic Mass: 514.1987772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4Ų

Additional information on BDP 581/591 maleimide

Introduction to BDP 581/591 Maleimide (CAS No. 2183473-29-0) in Modern Chemical and Pharmaceutical Research

BDP 581/591 maleimide, identified by the chemical identifier CAS No. 2183473-29-0, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and versatile applications in drug development, molecular biology, and synthetic chemistry. The maleimide moiety, a key feature of this molecule, is renowned for its reactivity and utility in forming covalent bonds with thiol-containing biomolecules, making it an invaluable tool in the creation of conjugates and labeled probes.

The compound's significance is further underscored by its role in the development of novel therapeutic agents. In recent years, there has been a surge in research focused on the design and synthesis of molecules that can modulate biological pathways with high specificity. BDP 581/591 maleimide has emerged as a critical intermediate in this endeavor, facilitating the creation of targeted drug candidates that exhibit improved efficacy and reduced side effects. Its ability to undergo facile reactions with biomolecules has opened up new avenues for the development of bioconjugates, which are essential in therapeutic applications ranging from diagnostics to targeted drug delivery systems.

One of the most compelling aspects of BDP 581/591 maleimide is its application in the field of bioimaging. The compound's ability to form stable linkages with fluorescent probes has made it an indispensable tool for researchers studying cellular processes at the molecular level. Advanced imaging techniques, such as fluorescence microscopy and flow cytometry, rely heavily on such probes to visualize and quantify biological events within living cells. The high reactivity of the maleimide group allows for precise labeling of target molecules, enabling researchers to gain insights into complex biological mechanisms with unprecedented clarity.

In addition to its applications in bioimaging, BDP 581/591 maleimide has found utility in the development of protease inhibitors. Proteases are enzymes that play a crucial role in various physiological processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By leveraging the reactivity of the maleimide group, researchers have been able to design molecules that can selectively inhibit specific proteases, thereby modulating disease pathways. This approach has led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

The synthetic chemistry community has also embraced BDP 581/591 maleimide as a versatile building block for constructing complex molecular architectures. The compound's ability to participate in various organic transformations makes it an ideal candidate for synthetic applications. For instance, it can be used to introduce functional groups at specific positions within a molecule, enabling the synthesis of highly complex structures with precise control over stereochemistry. This capability is particularly valuable in the development of novel therapeutic agents where molecular architecture plays a critical role in determining biological activity.

Recent advancements in computational chemistry have further enhanced the utility of BDP 581/591 maleimide. By employing state-of-the-art computational methods, researchers can predict the reactivity and binding properties of this compound with high accuracy. This predictive power has accelerated the discovery process by allowing researchers to screen large libraries of potential drug candidates computationally before conducting expensive experimental trials. Such innovations have significantly reduced the time and resources required for drug development, making it possible to bring new therapies to market more rapidly.

The impact of BDP 581/591 maleimide extends beyond academic research and into industrial applications. Pharmaceutical companies are increasingly utilizing this compound as a key intermediate in the synthesis of novel drugs targeting various diseases. Its versatility and reactivity make it an attractive choice for industrial-scale production, where efficiency and cost-effectiveness are paramount. As a result, BDP 581/591 maleimide has become an integral part of many pharmaceutical manufacturing processes, contributing to the development of life-saving medications.

In conclusion, BDP 581/591 maleimide, identified by CAS No. 2183473-29-0, represents a cornerstone in modern chemical and pharmaceutical research. Its unique properties and wide-ranging applications make it an indispensable tool for researchers working on cutting-edge therapeutic agents, bioimaging probes, protease inhibitors, and synthetic chemistry challenges. As our understanding of biological systems continues to evolve, compounds like BDP 581/591 maleimide will undoubtedly play an even more pivotal role in advancing scientific discovery and improving human health.